Cas no 1346687-28-2 ((5-(Pyrazin-2-yl)pyridin-3-yl)methanamine)

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine is a heterocyclic amine compound featuring a pyrazine-pyridine core with an aminomethyl functional group. Its bifunctional structure, combining nitrogen-rich aromatic systems with a reactive primary amine, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid aromatic framework enhances binding affinity in molecular design, while the aminomethyl group allows for further derivatization via amidation, reductive alkylation, or cross-coupling reactions. It is particularly valuable in medicinal chemistry for constructing kinase inhibitors or metal-chelating ligands due to its electron-deficient pyrazine moiety. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its purity and well-defined structure support reproducible results in research applications.

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine structure

1346687-28-2 structure

Product Name:(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine

CAS No:1346687-28-2

MF:C₁₀H₁₀N₄

MW:186.21320104599

CID:1034659

PubChem ID:71301597

Update Time:2025-05-20

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine
- (5-(Pyrazin-2-yl)pyridin-3-yl)methamine
- (5-pyrazin-2-ylpyridin-3-yl)methanamine
- DB-223155
- DTXSID20744414
- 1346687-28-2
- 1-[5-(Pyrazin-2-yl)pyridin-3-yl]methanamine
- Inchi： 1S/C10H10N4/c11-4-8-3-9(6-13-5-8)10-7-12-1-2-14-10/h1-3,5-7H,4,11H2
- InChI Key： JNOSJTXASARJEP-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=NC=CN=2)C=C(C=1)CN

Computed Properties

Exact Mass: 186.090546336g/mol
Monoisotopic Mass: 186.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 64.7Å²

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM168384-1g	(5-(pyrazin-2-yl)pyridin-3-yl)methanamine	1346687-28-2	95%	1g	$683	2023-03-04
Chemenu	CM168384-1g	(5-(pyrazin-2-yl)pyridin-3-yl)methanamine	1346687-28-2	95%	1g	$729	2021-08-05
Alichem	A029195632-1g	(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine	1346687-28-2	95%	1g	$621.72	2022-04-03

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Related Categories

Additional information on (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine

Comprehensive Overview of (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine (CAS No. 1346687-28-2)

(5-(Pyrazin-2-yl)pyridin-3-yl)methanamine is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. With the CAS number 1346687-28-2, this compound is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both pyrazine and pyridine rings in its structure makes it a versatile scaffold for medicinal chemistry.

Recent studies highlight the growing interest in (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine as a building block for small-molecule drugs. Researchers are particularly focused on its role in targeting protein-protein interactions (PPIs), which are critical in diseases like cancer and neurodegenerative disorders. The compound's ability to modulate these interactions has made it a subject of intense investigation in high-throughput screening (HTS) campaigns.

In the context of drug design, the methanamine moiety in (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine offers a convenient handle for further derivatization. This feature is particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. The compound's logP and solubility profiles also make it suitable for oral bioavailability optimization, a key consideration in modern drug development.

The synthesis of (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine typically involves multi-step organic reactions, including cross-coupling and reductive amination processes. Advances in flow chemistry and catalysis have improved the efficiency of its production, reducing costs and environmental impact. These innovations align with the broader trend toward green chemistry in the pharmaceutical industry.

From a commercial perspective, CAS No. 1346687-28-2 is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by demand from academic labs and biotech companies. The compound's patent landscape is also evolving, with several applications citing its use in novel therapeutic formulations.

Looking ahead, (5-(Pyrazin-2-yl)pyridin-3-yl)methanamine is poised to play a pivotal role in the next generation of targeted therapies. Its compatibility with fragment-based drug discovery (FBDD) and computational modeling tools further enhances its appeal. As the scientific community continues to unravel its potential, this compound remains a cornerstone of innovative medicinal chemistry research.